Cas no 2171555-23-8 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropiperidine-3-carboxylic acid
• CAS No: 2171555-23-8
• MF: C₂₅H₂₆F₂N₂O₅
• MW: 472.481153964996
• CID: 6446598
• PubChem ID: 165578150
• Update Time: 2025-10-27

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropiperidine-3-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4,4-difluoropiperidine-3-carboxylic acid
• EN300-1558836
• 2171555-23-8

• Inchi： 1S/C25H26F2N2O5/c1-2-21(22(30)29-12-11-25(26,27)20(13-29)23(31)32)28-24(33)34-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-21H,2,11-14H2,1H3,(H,28,33)(H,31,32)
• InChI Key： CNWWUTSPGDSTBM-UHFFFAOYSA-N
• SMILES： FC1(CCN(C(C(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O)F

Computed Properties

• Exact Mass: 472.18097826g/mol
• Monoisotopic Mass: 472.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropiperidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropiperidine-3-carboxylic Acid (CAS No. 2171555-23-8)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropiperidine-3-carboxylic acid, identified by its CAS number 2171555-23-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropiperidine-3-carboxylic acid is characterized by its unique combination of functional groups, including a fluorenylmethoxycarbonyl moiety and a difluoropiperidine ring. These structural features contribute to its distinct chemical properties and biological interactions, which are being thoroughly investigated in various research settings.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of the fluorenylmethoxycarbonyl group in this compound suggests potential applications in peptide synthesis and protease inhibition, areas where such modifications have shown considerable promise.

The difluoropiperidine ring is another key feature that enhances the pharmacological profile of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropiperidine-3-carboxylic acid. Difluorinated piperidine derivatives are known for their ability to improve metabolic stability and binding affinity to biological targets. This makes them particularly valuable in the design of drugs that require prolonged half-life and high specificity.

Recent studies have highlighted the importance of fluorine atoms in medicinal chemistry due to their ability to influence both the physical properties and biological activity of molecules. The introduction of fluorine at specific positions can lead to enhanced lipophilicity, reduced metabolic degradation, and improved pharmacokinetic profiles. In the context of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropiperidine-3-carboxylic acid, the 4,4-difluoropiperidine moiety is expected to play a crucial role in optimizing its interaction with biological targets.

The compound's potential as a building block for more complex molecules is also noteworthy. Its structural features make it a versatile intermediate for synthesizing peptidomimetics and other bioactive agents. Researchers are exploring its utility in creating novel inhibitors targeting enzymes involved in disease pathways, such as kinases and proteases.

In addition to its pharmacological applications, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropiperidine-3-carboxylic acid has shown promise in material science research. The unique electronic properties of its fluorenylmethoxycarbonyl group make it an attractive candidate for developing organic semiconductors and light-emitting materials. These applications are particularly relevant in the rapidly evolving field of optoelectronics.

The synthesis of this compound presents several challenges due to its complex structure. However, advancements in synthetic methodologies have made it increasingly feasible to produce high-purity samples for research purposes. Techniques such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions have been instrumental in facilitating its preparation.

Evaluation of the compound's biological activity has been conducted using various in vitro and in vivo models. Preliminary results indicate that it exhibits moderate potency against certain target enzymes, suggesting its potential as a lead compound for further optimization. Further studies are needed to fully elucidate its mechanism of action and assess its safety profile.

The integration of computational chemistry techniques has also been invaluable in understanding the behavior of 1-2-(9H-fluorenylmethylcarbamoylamino)butanoyl-(R)-methyl-(S)-pyrrolidinyl-(1E)-acrylic acid. Molecular modeling studies have provided insights into its binding interactions with potential targets, aiding in the rational design of analogs with improved properties.

In conclusion, 1-(R-methylpyrrolidinyl)-3-(fluorenylmethylcarbamoylamino)-2-propenoic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable asset for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.